methyl {4-[(3,4-dimethylbenzoyl)amino]phenyl}acetate

• IUPAC Name: methyl 2-[4-[(3,4-dimethylbenzoyl)amino]phenyl]acetate
• InChI: InChI=1S/C18H19NO3/c1-12-4-7-15(10-13(12)2)18(21)19-16-8-5-14(6-9-16)11-17(20)22-3/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: NGRWPIQNBLLJBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)OC)C
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

Methyl {4-[(3,4-dimethylbenzoyl)amino]phenyl}acetate, also known as DMBA-ME, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl {4-[(3,4-dimethylbenzoyl)amino]phenyl}acetate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to inhibit the activity of protein kinase B (Akt), which is a key regulator of cell survival and proliferation. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and chromatin remodeling.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, the modulation of gene expression and chromatin remodeling, and the enhancement of cellular differentiation and maturation. This compound has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl {4-[(3,4-dimethylbenzoyl)amino]phenyl}acetate is its versatility as a building block for the synthesis of novel compounds with potential therapeutic applications. This compound is also relatively easy to synthesize and purify, making it a convenient starting material for lab experiments. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain applications. Additionally, this compound can be difficult to handle and store due to its sensitivity to air and moisture.

Future Directions

There are several future directions for the study of methyl {4-[(3,4-dimethylbenzoyl)amino]phenyl}acetate, including the development of novel anticancer drugs based on this compound, the synthesis of functional materials with unique properties, and the investigation of the potential therapeutic applications of this compound in inflammatory and oxidative stress-related diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity, as well as to optimize its synthesis and purification methods for use in lab experiments.

Synthesis Methods

Methyl {4-[(3,4-dimethylbenzoyl)amino]phenyl}acetate can be synthesized using a multi-step process that involves the reaction of 3,4-dimethylbenzoyl chloride with aniline to form 3,4-dimethyl-N-phenylbenzamide. This compound is then treated with methyl chloroacetate to produce this compound.

Scientific Research Applications

Methyl {4-[(3,4-dimethylbenzoyl)amino]phenyl}acetate has been studied for its potential applications in various fields, including cancer research, drug discovery, and material science. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of anticancer drugs. In drug discovery, this compound has been used as a scaffold for the synthesis of novel compounds with potential therapeutic applications. In material science, this compound has been used as a building block for the synthesis of functional materials with unique properties.